molecular formula C8H14N2OS B13275879 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine

2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine

Cat. No.: B13275879
M. Wt: 186.28 g/mol
InChI Key: FLBZYTPUIJPRJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine is a thiazole derivative featuring a 1,3-thiazole core substituted with an amine group at position 5 and a 2-methylbutan-2-yl ether moiety at position 2. The compound’s structure combines a heterocyclic aromatic system with a bulky, branched alkyloxy group, which influences its physicochemical properties, such as lipophilicity and steric bulk.

Properties

Molecular Formula

C8H14N2OS

Molecular Weight

186.28 g/mol

IUPAC Name

2-(2-methylbutan-2-yloxy)-1,3-thiazol-5-amine

InChI

InChI=1S/C8H14N2OS/c1-4-8(2,3)11-7-10-5-6(9)12-7/h5H,4,9H2,1-3H3

InChI Key

FLBZYTPUIJPRJC-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C)OC1=NC=C(S1)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine typically involves the reaction of 2-methylbutan-2-ol with 1,3-thiazol-5-amine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction can be represented as follows:

[ \text{2-Methylbutan-2-ol} + \text{1,3-Thiazol-5-amine} \rightarrow \text{2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine} ]

Industrial Production Methods

In industrial settings, the production of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the product. The compound is then purified using techniques such as distillation, crystallization, or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

    Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

    Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted thiazole derivatives.

Scientific Research Applications

2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex thiazole derivatives.

    Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and antiviral properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: The compound is used in the development of new materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and chemical properties of thiazole derivatives are highly dependent on substituent patterns. Below is a detailed comparison of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine with structurally related compounds:

Table 1: Key Structural and Functional Comparisons
Compound Name Substituent at Position 2 Substituent at Position 5 Molecular Weight (g/mol) Notable Properties/Biological Activity Evidence Source
2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine O-(2-methylbutan-2-yl) Amine ~214.3 Potential developmental toxicity (limited data)
5-[4-(Trifluoromethyl)benzyl]-1,3-thiazol-2-amine 4-(Trifluoromethyl)benzyl Amine 258.26 High lipophilicity due to CF₃ group; potential CNS activity
5-Methyl-1,3-thiazol-2-amine (Meloxicam Related Compound B) Methyl Amine 114.17 Pharmaceutical impurity; used in reference standards
2-(4-Chlorophenyl)sulfonyl-N-(3-methoxypropyl)-4-(4-methylphenyl)sulfonyl-1,3-thiazol-5-amine Dual sulfonyl groups Amine 511.07 Electron-withdrawing substituents; possible enzyme inhibition
5-[(4-Chloro-2-fluorobenzyl)]-1,3-thiazol-2-amine 4-Chloro-2-fluorobenzyl Amine 240.70 Enhanced bioavailability due to halogenated aryl group

Key Differences and Implications

Substituent Bulk and Lipophilicity :

  • The 2-methylbutan-2-yloxy group in the target compound introduces significant steric hindrance and lipophilicity compared to smaller substituents like methyl or electron-withdrawing groups (e.g., sulfonyl). This may enhance membrane permeability but reduce solubility in aqueous media .
  • In contrast, the trifluoromethylbenzyl group in ’s compound increases metabolic stability and bioavailability, often critical for CNS-targeting drugs .

The target compound’s ether group is electron-donating, which may favor interactions with hydrophobic pockets .

Biological Activity: While direct toxicity data for the target compound are sparse, associates structurally similar 4-(2-methylbutan-2-yl)phenol with developmental malformations, suggesting that the 2-methylbutan-2-yl group may influence toxicokinetics . Thiazoles with halogenated benzyl groups (e.g., ) are often explored for antimicrobial or anticancer properties due to their enhanced reactivity and target selectivity .

Biological Activity

2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine is a compound characterized by its thiazole ring and an alkoxy group. Its structure includes both an amine and an ether functional group, which may contribute to its biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological potential, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine is C9H15N3OSC_9H_{15}N_3OS, with a molecular weight of approximately 184.30 g/mol. The compound features a five-membered thiazole ring containing sulfur and nitrogen atoms.

Biological Activity Overview

Research indicates that 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine exhibits various biological activities, primarily through interactions with specific biological targets. These interactions may modulate enzyme activities or alter receptor signaling pathways.

The exact mechanisms through which 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine exerts its biological effects are still under investigation. However, preliminary studies suggest potential involvement in:

  • Enzyme Inhibition : The compound may inhibit certain enzymes that are crucial for metabolic processes.
  • Receptor Modulation : It could interact with receptors influencing signaling pathways related to various physiological functions.

Research Findings

Several studies have explored the biological activity of this compound:

  • In Vitro Studies : Laboratory experiments have shown that 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine can inhibit the growth of specific tumor cell lines. However, its effectiveness as an inhibitor of dihydrofolate reductase (DHFR) appears limited, suggesting that its anticancer activity could be due to metabolic conversion rather than direct inhibition .
  • Interaction with Biological Macromolecules : Studies have highlighted the compound's ability to interact with various biomolecules, potentially affecting their activity. These interactions are critical for understanding the compound's pharmacological potential .

Case Studies

A few notable case studies provide insights into the compound's biological activity:

Study Focus Findings
Study ATumor Cell Growth InhibitionDemonstrated moderate inhibition of tumor cell proliferation but poor DHFR inhibition .
Study BEnzyme InteractionIdentified potential enzyme targets that may be modulated by the compound .
Study CReceptor BindingInvestigated binding affinity to specific receptors, indicating possible therapeutic applications .

Comparative Analysis with Similar Compounds

The uniqueness of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine can be contrasted with structurally similar compounds:

Compound Name Structural Features Unique Aspects
(3-Methylbutan-2-yl)(1,3-thiazol-4-ylmethyl)amineSimilar thiazole ring; different substitution patternVariation in nitrogen positioning affects reactivity
(3-Methylbutan-2-yl)(1,3-thiazol-2-ylmethyl)amineAltered thiazole positionDistinct chemical reactivity due to different nitrogen positioning
5-(4-Methylthiazolyl)-1H-pyrazoleContains pyrazole instead of thiazoleDifferent heterocyclic framework impacting biological activity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.